Ethyl 2,8-dimethylimidazo[1,2-a]pyridine-3-carboxylate
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Overview
Description
Ethyl 2,8-dimethylimidazo[1,2-a]pyridine-3-carboxylate is an important intermediate for the synthesis of imidazo[1,2-a]pyridine compounds with an imidazo ring .
Molecular Structure Analysis
The molecular structure of the compound has been determined by single crystal X-ray diffraction and further calculated using Density Functional Theory (DFT). The results of the conformational analysis indicate that the molecular structure optimized by DFT is consistent with the crystal structure .Physical and Chemical Properties Analysis
The compound is a solid with a melting point of 79-82°C . Its molecular weight is 218.26 . The IUPAC name is this compound .Scientific Research Applications
Synthesis Applications
Ethyl 2-methyl-2,3-butadienoate, closely related to the target compound, has been utilized in phosphine-catalyzed [4 + 2] annulation reactions, serving as a 1,4-dipole synthon. This process yields ethyl 6-substituted-1-(4-tosyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylates with high regioselectivity and excellent yields, demonstrating the compound's utility in creating complex organic structures (Zhu, Lan, & Kwon, 2003).
Pharmaceutical Research
Significant research has focused on derivatives of 2,7-dimethylimidazo[1,2-a]pyridine-3-carboxamide, which shares a core structure with the target compound, for their antimycobacterial properties. A series of these derivatives have demonstrated moderate to good antituberculosis activity, with some compounds showing minimum inhibitory concentrations as low as 12.5 μg/mL against Mycobacterium tuberculosis (Jadhav et al., 2016). Furthermore, novel imidazo[1,2-a]pyridine-3-carboxamide derivatives have been designed, synthesized, and found to possess considerable activity against drug-sensitive and resistant MTB strains, indicating the potential for developing new antituberculosis agents (Lv et al., 2017).
Antioxidant Activity
In the pursuit of discovering novel antioxidants, certain derivatives of pyrrole and selenolo[2,3-b]pyridine, which are structurally related to the target compound, have been synthesized and evaluated. These compounds showcased remarkable antioxidant activities, comparable to ascorbic acid, highlighting the potential of Ethyl 2,8-dimethylimidazo[1,2-a]pyridine-3-carboxylate derivatives in the development of antioxidant agents (Zaki et al., 2017).
Safety and Hazards
The compound is classified as harmful, with hazard statements H302, H312, H332 indicating harm if swallowed, in contact with skin, or if inhaled . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection .
Future Directions
While the future directions for this compound are not explicitly stated in the available resources, its role as an intermediate in the synthesis of imidazo[1,2-a]pyridine compounds suggests potential applications in the development of new chemical entities for various applications, including medicinal chemistry .
Mechanism of Action
Mode of Action
Compounds with similar structures have been known to interact with various biological targets .
Biochemical Pathways
Imidazo[1,2-a]pyridines, a class of compounds to which ethyl 2,8-dimethylimidazo[1,2-a]pyridine-3-carboxylate belongs, are known to be valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry .
Properties
IUPAC Name |
ethyl 2,8-dimethylimidazo[1,2-a]pyridine-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2O2/c1-4-16-12(15)10-9(3)13-11-8(2)6-5-7-14(10)11/h5-7H,4H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LALYREKEVNEKCM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N=C2N1C=CC=C2C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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